![molecular formula C13H20ClNO2 B6275777 tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate CAS No. 2763756-03-0](/img/no-structure.png)
tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate is a compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications.
Mechanism of Action
The mechanism of action of tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate is not yet fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways involved in inflammation, tumor growth, and microbial infections.
Biochemical and Physiological Effects:
Tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been shown to exhibit significant biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, reduce tumor growth, and exhibit antimicrobial activity against a wide range of pathogens.
Advantages and Limitations for Lab Experiments
One of the major advantages of tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate is its ability to cross the blood-brain barrier, making it a potential candidate for the treatment of central nervous system disorders. However, its high cost and complex synthesis method may limit its use in lab experiments.
Future Directions
There are several future directions for the study of tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate. One potential direction is the exploration of its potential as a drug delivery system for the treatment of central nervous system disorders. Another direction is the investigation of its mechanism of action and its potential for the treatment of other diseases such as cancer and microbial infections. Additionally, further studies are needed to optimize its synthesis method and reduce its cost for wider use in lab experiments.
Synthesis Methods
Tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate is synthesized through a multi-step process. The first step involves the reaction of 3-chlorobicyclo[1.1.1]pentane with tert-butyl 3-aminocrotonate to produce tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate. The reaction is carried out in the presence of a base and a solvent. The final product is obtained through purification by column chromatography.
Scientific Research Applications
Tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential as a drug delivery system due to its ability to cross the blood-brain barrier.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-{3-chlorobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate involves the reaction of tert-butyl 3-azetidinylcarbamate with 3-chlorobicyclo[1.1.1]pentane in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl 3-azetidinylcarbamate", "3-chlorobicyclo[1.1.1]pentane", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-azetidinylcarbamate in a suitable solvent.", "Step 2: Add 3-chlorobicyclo[1.1.1]pentane to the reaction mixture.", "Step 3: Add a suitable catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 5: Cool the reaction mixture and extract the product using a suitable solvent.", "Step 6: Purify the product using suitable techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2763756-03-0 |
Molecular Formula |
C13H20ClNO2 |
Molecular Weight |
257.8 |
Purity |
95 |
Origin of Product |
United States |
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